2-hydrazino-6-(methoxymethyl)pyrimidin-4(3H)-one
Overview
Description
2-hydrazino-6-(methoxymethyl)pyrimidin-4(3H)-one, also known as HMPO, is a heterocyclic compound that belongs to the class of pyrimidine derivatives. It is an important intermediate in the synthesis of several pharmaceuticals, including antibiotics and anti-cancer drugs. HMPO has also been studied for its potential applications in the fields of biochemistry and physiology.
Scientific Research Applications
Proteomics Research
2-Hydrazinyl-6-(methoxymethyl)pyrimidin-4(3H)-one: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a reagent in the identification and quantification of proteins and their modifications. The ability to form hydrazones with aldehydes and ketones makes it valuable in labeling and detecting carbonylated proteins, which are indicators of oxidative stress .
Drug Discovery
In drug discovery, this hydrazine derivative serves as a key intermediate. It can be used to synthesize novel compounds with potential pharmacological activities. Its incorporation into drug candidates could lead to the development of new medications, especially in the realm of antiviral and anticancer agents due to its pyrimidine core, a structure commonly found in such drugs .
Agricultural Chemistry
The compound’s reactivity with various organic substrates makes it a candidate for developing new agrochemicals. It could be used to create pesticides or herbicides with a pyrimidinyl-hydrazine moiety, which may offer enhanced selectivity and lower toxicity compared to existing solutions .
Material Science
In material science, 2-Hydrazinyl-6-(methoxymethyl)pyrimidin-4(3H)-one might be used to modify the surface properties of materials. Its ability to react with different functional groups can lead to the formation of coatings or films that alter the hydrophobicity, adhesion, or other surface characteristics of materials .
Analytical Chemistry
This compound can be employed as a derivatization agent in analytical chemistry. It can react with specific functional groups in analytes, making them more detectable by various analytical techniques such as HPLC or mass spectrometry. This is particularly useful in the detection of low-abundance or labile compounds .
Chemical Synthesis
As a building block in chemical synthesis, it can be used to construct a wide array of heterocyclic compounds. The hydrazine group can undergo various reactions, including cyclization, to form new rings, which are central to the synthesis of many organic molecules .
Environmental Science
In environmental science, it could be used in the development of sensors for detecting pollutants. The reactivity of the hydrazine group with aldehydes and ketones could be exploited to create sensitive assays for the detection of these compounds in environmental samples .
Bioconjugation Techniques
Lastly, in bioconjugation techniques, this compound can be used to link biomolecules to various probes or surfaces. Its reactive nature allows for the covalent attachment of proteins, nucleic acids, or other biomolecules to different entities, which is essential in the development of diagnostic tools .
properties
IUPAC Name |
2-hydrazinyl-4-(methoxymethyl)-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N4O2/c1-12-3-4-2-5(11)9-6(8-4)10-7/h2H,3,7H2,1H3,(H2,8,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVYDZIDHXDONCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=O)NC(=N1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-hydrazino-6-(methoxymethyl)pyrimidin-4(3H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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